![molecular formula C19H15ClN2O3 B5690262 benzyl [3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetate](/img/structure/B5690262.png)
benzyl [3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzyl [3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetate is a chemical compound that belongs to the class of pyridazine derivatives. It has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of benzyl [3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetate is not fully understood. However, studies have suggested that it may act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. It may also act by inducing apoptosis in cancer cells and by inhibiting bacterial growth.
Biochemical and Physiological Effects
Benzyl [3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetate has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory mediators. It has also been shown to induce apoptosis in cancer cells and to inhibit bacterial growth. Additionally, it has been shown to have low toxicity in vitro.
Advantages and Limitations for Lab Experiments
One of the advantages of using benzyl [3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetate in lab experiments is its potential as a drug delivery system. It has been shown to have good stability and to be able to encapsulate hydrophobic drugs. Another advantage is its potential as a fluorescent probe for bioimaging. However, one of the limitations of using benzyl [3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetate is its relatively low solubility in water, which may limit its use in certain experiments.
Future Directions
For its study include the development of more water-soluble derivatives and the study of its properties in vivo.
Synthesis Methods
Benzyl [3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetate can be synthesized using a multi-step process. The first step involves the reaction between 4-chlorobenzaldehyde and hydrazine hydrate to form 4-chlorophenylhydrazine. The second step involves the reaction between 4-chlorophenylhydrazine and ethyl acetoacetate to form 3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazine. The final step involves the reaction between 3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazine and benzyl bromide to form benzyl [3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetate.
Scientific Research Applications
Benzyl [3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetate has been widely used in scientific research due to its potential applications in various fields. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use as a drug delivery system and as a fluorescent probe for bioimaging.
properties
IUPAC Name |
benzyl 2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN2O3/c20-16-8-6-15(7-9-16)17-10-11-18(23)22(21-17)12-19(24)25-13-14-4-2-1-3-5-14/h1-11H,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKQBZAVQVUKUKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
benzyl [3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.